Cas no 835633-71-1 (Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]-)

• Product Name: Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]-
• CAS No: 835633-71-1
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 1808931
• PubChem ID: 22326883
• Update Time: 2025-04-21

Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-methoxy-4-[(1-methyl-4-piperidinyl)methoxy]-
• N-methyl-4-(2-methoxy-4-aminophenoxymethyl)piperidine
• SCHEMBL6313905
• LZXDRFCADCLJOE-UHFFFAOYSA-N
• 835633-71-1
• DB-309065
• 3-methoxy-4-(1-methylpiperidin-4-ylmethoxy)-phenylamine

• Inchi： 1S/C14H22N2O2/c1-16-7-5-11(6-8-16)10-18-13-4-3-12(15)9-14(13)17-2/h3-4,9,11H,5-8,10,15H2,1-2H3
• InChI Key： LZXDRFCADCLJOE-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1OC)N)CC1CCN(C)CC1

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 47.7Ų